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Compound of Interest

Compound Name: N6-Methyladenosine-13C3

Cat. No.: B12383411

Introduction

Metabolic labeling with stable isotopes is a powerful technique for tracing the synthesis,
processing, and turnover of biomolecules within a living system. The use of Carbon-13 (13C)
isotopes to label RNA offers a robust method for quantifying the dynamics of the transcriptome.
By introducing 13C-labeled precursors into cell culture media, researchers can ensure that
newly transcribed RNA molecules incorporate the heavy isotope. Subsequent analysis,
typically using mass spectrometry, allows for the differentiation and quantification of newly
synthesized RNA from the pre-existing RNA pool.

This approach is crucial for a variety of research applications, including:

o Measuring RNA Turnover: Determining the synthesis and decay rates of specific RNA
transcripts.

o Studying RNA Modifications: Tracing the dynamics of RNA modifications, such as
methylation, by using precursors like [*3C-methyl]-methionine.[1]

o Metabolic Flux Analysis: Understanding how carbon from sources like glucose is routed
through various metabolic pathways, including nucleotide synthesis.[2][3]

These application notes provide a comprehensive, step-by-step guide for performing metabolic
labeling of RNA in cultured cells using 13C-labeled precursors, followed by analysis using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).
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Overall Experimental Workflow

The process begins with culturing cells in a medium containing a 13C-labeled precursor.
Following an incubation period, total RNA is extracted, digested into individual nucleosides, and
analyzed by LC-MS/MS to determine the ratio of labeled to unlabeled molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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